Cas no 1807206-65-0 (5-Chloro-3-ethyl-2-fluorotoluene)

• Product Name: 5-Chloro-3-ethyl-2-fluorotoluene
• CAS No: 1807206-65-0
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 5038203
• Update Time: 2025-10-30

5-Chloro-3-ethyl-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-ethyl-2-fluorotoluene

• Inchi： 1S/C9H10ClF/c1-3-7-5-8(10)4-6(2)9(7)11/h4-5H,3H2,1-2H3
• InChI Key： HYQZSAOOBJZHOB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-3-ethyl-2-fluorotoluene

Comprehensive Analysis of 5-Chloro-3-ethyl-2-fluorotoluene (CAS No. 1807206-65-0): Properties, Applications, and Industry Trends

5-Chloro-3-ethyl-2-fluorotoluene (CAS No. 1807206-65-0) is a halogenated aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This derivative of toluene, characterized by chloro, ethyl, and fluoro substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula C₉H₁₀ClF and precise substitution pattern contribute to its growing demand in specialty chemical applications.

Recent studies highlight the compound's role in developing novel active pharmaceutical ingredients (APIs), particularly in kinase inhibitor synthesis. Its electron-withdrawing fluorine and chlorine groups enhance binding affinity in drug-receptor interactions, while the ethyl group provides optimal steric properties. Industry reports indicate increased searches for "fluorinated building blocks" and "chloro-fluoro toluene derivatives," reflecting heightened interest in this chemical space. The compound's lipophilicity (predicted logP ~3.2) and moderate polarity make it particularly useful in drug discovery programs targeting CNS disorders.

From a synthetic chemistry perspective, 5-Chloro-3-ethyl-2-fluorotoluene demonstrates excellent compatibility with modern coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig transformations. Analytical data (GC-MS purity >98%, typical melting point 45-48°C) confirm its utility as a high-quality intermediate. Environmental considerations have prompted research into greener synthesis routes, with recent patents describing catalytic fluorination methods that reduce waste generation. These advancements align with growing industry focus on "sustainable halogenation" techniques.

The compound's stability under physiological conditions (pH 2-8) has spurred investigations into prodrug development, particularly for antiviral applications. Computational studies suggest the fluorine atom's strategic position enhances metabolic stability, addressing a key challenge in medicinal chemistry. Market analysts note rising queries about "fluorinated toluene analogs" and "multi-halogenated aromatics," indicating expanding applications beyond traditional domains. Regulatory-compliant manufacturing processes have been developed to meet stringent quality standards required in pharmaceutical applications.

Emerging applications include use as a precursor in liquid crystal materials and organic electronic components, where its combination of halogen atoms and alkyl groups enables fine-tuning of electronic properties. The compound's UV stability (λ_max 265 nm) makes it suitable for materials requiring prolonged light exposure. With the global fluorochemicals market projected to grow at 5.8% CAGR, 5-Chloro-3-ethyl-2-fluorotoluene is well-positioned to address needs in multiple high-value sectors while complying with evolving environmental regulations.